Cas no 2549023-61-0 (Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate)

Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate is a thiazole-based heterocyclic compound with potential applications in medicinal chemistry and agrochemical research. Its structure features a 1,2-thiazole core substituted with an amino group, a carboxamide linkage to isopropyl, and a methyl ester at the 5-position, offering versatility for further functionalization. The presence of both amino and carbamoyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted compounds. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in exploratory synthetic pathways.
Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate structure
2549023-61-0 structure
Product Name:Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate
CAS No:2549023-61-0
MF:C9H13N3O3S
MW:243.282820463181
CID:5313295
PubChem ID:154883867
Update Time:2025-05-27

Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-[[(1-methylethyl)amino]carbonyl]-5-isothiazolecarboxylate
    • methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate
    • F6782-3805
    • 2549023-61-0
    • AKOS040727541
    • Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate
    • Inchi: 1S/C9H13N3O3S/c1-4(2)11-8(13)6-5(10)7(16-12-6)9(14)15-3/h4H,10H2,1-3H3,(H,11,13)
    • InChI Key: SUHXAAHZTPUQBQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C(C(NC(C)C)=O)=N1)N

Computed Properties

  • Exact Mass: 243.06776246g/mol
  • Monoisotopic Mass: 243.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 320.6±42.0 °C(Predicted)
  • pka: 13.32±0.46(Predicted)

Methyl 4-amino-3-[(propan-2-yl)carbamoyl]-1,2-thiazole-5-carboxylate Pricemore >>

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